2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H16INO5/c1-22-14-6-4-3-5-13(14)19-16(21)10-24-17-12(18)7-11(9-20)8-15(17)23-2/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key: FSPJKKUKEKDOCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)COC2=C(C=C(C=C2I)C=O)OC
• Molecular Formula: C17H16INO5
• Molecular Weight: 441.22 g/mol

Description

2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide, also known as FIPI, is a small molecule inhibitor that has been widely researched for its potential applications in the field of biomedical research. In

Mechanism of Action

2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide inhibits PLD activity by binding to its catalytic domain and preventing its interaction with its substrate, phosphatidylcholine. This results in a decrease in the production of phosphatidic acid, a lipid second messenger that is involved in various cellular processes. The inhibition of PLD activity by this compound has been shown to have various physiological effects such as the inhibition of cell migration and invasion, the induction of apoptosis, and the modulation of neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of various cancer cell lines such as breast cancer, prostate cancer, and glioblastoma. It has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. In addition, this compound has been shown to modulate neurotransmitter release in the brain, which could have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been extensively studied and its mechanism of action is well understood. However, there are also some limitations to the use of this compound in lab experiments. It has been shown to have off-target effects on other enzymes such as phospholipase A2, which could complicate the interpretation of experimental results. In addition, the use of this compound in vivo could be limited by its poor solubility and bioavailability.

Future Directions

There are several future directions for the research on 2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide. One potential application is in the treatment of cancer. This compound has been shown to inhibit the proliferation, migration, and invasion of cancer cells, and further research could explore its potential as a cancer therapeutic. Another potential application is in the treatment of neurological disorders. This compound has been shown to modulate neurotransmitter release in the brain, and further research could explore its potential as a treatment for disorders such as Alzheimer's disease and Parkinson's disease. Finally, the development of more potent and selective PLD inhibitors could be an area of future research, as this could lead to the development of more effective therapeutics for various diseases.

Scientific Research Applications

2-(4-formyl-2-iodo-6-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide has been extensively researched for its potential applications in the field of biomedical research. It has been shown to inhibit the activity of phospholipase D (PLD), an enzyme that is involved in various cellular processes such as membrane trafficking, signal transduction, and cytoskeletal organization. PLD has also been implicated in various diseases such as cancer, Alzheimer's disease, and cardiovascular disease.